Cas no 1540228-61-2 (1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol)

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol structure
1540228-61-2 structure
Product Name:1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
CAS No:1540228-61-2
MF:C9H15NOS
MW:185.286501169205
CID:5740627
PubChem ID:83388074
Update Time:2023-11-11

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1540228-61-2
    • EN300-1269397
    • 1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
    • 1-(4,5-Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol
    • 2-Thiazolemethanol, 4,5-dimethyl-α-(1-methylethyl)-
    • Inchi: 1S/C9H15NOS/c1-5(2)8(11)9-10-6(3)7(4)12-9/h5,8,11H,1-4H3
    • InChI Key: XHAJJCHDYCXIFJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)N=C1C(C(C)C)O

Computed Properties

  • Exact Mass: 185.08743528g/mol
  • Monoisotopic Mass: 185.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.095±0.06 g/cm3(Predicted)
  • Boiling Point: 272.4±28.0 °C(Predicted)
  • pka: 13.00±0.20(Predicted)

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-ol Pricemore >>

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